Cas no 98007-71-7 (1-Octanamine, 8-bromo-)

1-Octanamine, 8-bromo- structure
1-Octanamine, 8-bromo- structure
Product Name:1-Octanamine, 8-bromo-
CAS No:98007-71-7
MF:C8H18BrN
MW:208.139221668243
CID:1006237
PubChem ID:20206917
Update Time:2025-04-20

1-Octanamine, 8-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanamine, 8-bromo-
    • 8-BROMOOCTAN-1-AMINE
    • SCHEMBL4373470
    • 98007-71-7
    • Inchi: 1S/C8H18BrN/c9-7-5-3-1-2-4-6-8-10/h1-8,10H2
    • InChI Key: OKYRLKFOPJMWQN-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCN

Computed Properties

  • Exact Mass: 207.06226g/mol
  • Monoisotopic Mass: 207.06226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 7
  • Complexity: 57.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų
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